Cas no 1178346-11-6 (2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid)

• Product Name: 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid
• CAS No: 1178346-11-6
• MF: C₁₅H₁₃FO₂
• MW: 244.260927915573
• MDL: MFCD12859172
• CID: 2622235
• PubChem ID: 53211072
• Update Time: 2025-05-21

2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid, 95%
• 5-Fluoro-3',5'-dimethyl[1,1'-biphenyl]-2-carboxylic acid
• 1178346-11-6
• DTXSID70681108
• MFCD12859172
• 2-(3,5-DIMETHYLPHENYL)-4-FLUOROBENZOIC ACID
• AKOS005816213
• 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid

• MDL： MFCD12859172
• Inchi： 1S/C15H13FO2/c1-9-5-10(2)7-11(6-9)14-8-12(16)3-4-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
• InChI Key： UWDLNYWVQWPQBX-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)O)=C(C=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 244.08995782Da
• Monoisotopic Mass: 244.08995782Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid

2-(3,5-Dimethylphenyl)-4-fluorobenzoic Acid: A Comprehensive Overview

The compound 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid, identified by the CAS number 1178346-11-6, is a chemically synthesized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied for their diverse properties and functionalities. The structure of this compound is characterized by a benzoic acid moiety with a fluorine substituent at the 4-position and a 3,5-dimethylphenyl group attached at the 2-position. These structural features contribute to its unique chemical and physical properties, making it a subject of interest in both academic and industrial research.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. One notable approach involves the use of coupling reactions, where the benzoic acid derivative is synthesized through a series of steps that include nucleophilic aromatic substitution and subsequent functionalization. These methods have been refined to minimize side reactions and improve selectivity, making the compound more accessible for large-scale production.

The physical properties of 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid are influenced by its molecular structure. The presence of electron-donating methyl groups at the 3 and 5 positions of the phenyl ring enhances the stability of the molecule. Additionally, the fluorine substituent at the 4-position introduces electron-withdrawing effects, which can influence the compound's reactivity in various chemical transformations. Studies have shown that this compound exhibits moderate solubility in common organic solvents and has a melting point that is consistent with other benzoic acid derivatives.

In terms of biological activity, 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid has been evaluated for its potential as a pharmacological agent. Preclinical studies suggest that this compound may possess anti-inflammatory and antioxidant properties due to its ability to scavenge free radicals and inhibit pro-inflammatory enzymes. Furthermore, recent research has explored its role as a precursor in drug design, particularly in the development of novel therapeutic agents targeting specific molecular pathways.

The application of 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid extends beyond pharmacology into materials science. Its unique electronic properties make it a candidate for use in organic electronics, where it can potentially serve as a component in semiconducting materials or organic light-emitting diodes (OLEDs). Researchers have also investigated its compatibility with polymer matrices, suggesting its potential use in advanced composite materials.

From an environmental perspective, understanding the degradation pathways of 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid is crucial for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is required to fully understand its persistence in different environmental compartments and to develop strategies for minimizing its environmental footprint.

In conclusion, 2-(3,5-Dimethylphenyl)-4-fluorobenzoic acid, CAS number 1178346-11-6, represents a versatile compound with promising applications across multiple disciplines. Its synthesis has been optimized through innovative chemical methodologies, while its physical and biological properties continue to be explored for new opportunities in drug discovery and materials science. As research progresses, this compound is expected to contribute significantly to advancements in both academic and industrial sectors.